Cas no 2137572-68-8 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester
• CAS No: 2137572-68-8
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5297033
• Update Time: 2025-07-15

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester

• Inchi： 1S/C10H16N4O2/c1-3-14-6-5-7(14)8-9(12-13-11-8)10(15)16-4-2/h7H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： XAMMLNXTQVTJSW-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2CCN2CC)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester (CAS No. 2137572-68-8)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester, identified by the CAS number 2137572-68-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic molecules, which are renowned for their broad spectrum of biological activities and utility in medicinal chemistry. The presence of both a triazole ring and an azetidinyl side chain in its molecular structure endows it with unique pharmacophoric features that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester is characterized by a central triazole ring connected to a carboxylic acid moiety at the 5-position and an ethyl ester group. The 4-position of the triazole ring is substituted with a 1-ethylazetidinyl group, which introduces additional conformational flexibility and potential for interaction with biological targets. This structural motif has been strategically designed to explore novel pharmacological pathways, particularly in the context of modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their ability to exhibit diverse biological functions. Triazoles, in particular, have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of an azetidinyl group into the triazole scaffold enhances the compound's potential to interact with biological macromolecules such as proteins and enzymes. This structural design rationale aligns with the growing trend in medicinal chemistry towards creating molecules with multiple binding sites and enhanced target specificity.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps typically include cycloaddition reactions between azides and alkynes to form the triazole ring, followed by functional group transformations such as esterification and N-substitution. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the synthetic route and achieve enantiomerically pure compounds when necessary.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The unique combination of pharmacophoric elements in its structure suggests that it may possess inhibitory activity against various therapeutic targets. For instance, studies have indicated that derivatives of triazole-containing compounds can interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The azetidinyl moiety further enhances this potential by providing a flexible linker that can be tuned to optimize binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester with remarkable accuracy. Molecular docking simulations have been performed to explore its interactions with potential target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts by identifying key residues on the target proteins that are likely to be involved in binding. Such integrative approaches are becoming increasingly essential in modern drug discovery pipelines.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine whether a candidate molecule can progress into clinical trials. Preliminary studies have suggested that modifications to the molecular structure can significantly influence these properties. For example, optimizing the length of the side chain or altering the ester group can enhance solubility while maintaining biological activity.

In addition to its potential as an active pharmaceutical ingredient (API), 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-2-azetidinyl)-, ethyl ester may serve as a valuable intermediate in the synthesis of more complex derivatives. Its versatile structural framework allows for further functionalization at multiple sites, enabling chemists to explore a wide range of chemical space. This flexibility is particularly advantageous in hit-to-lead optimization campaigns where multiple analogs need to be synthesized rapidly.

The role of high-throughput screening (HTS) technologies has been instrumental in identifying promising candidates like this one from large libraries of compounds. HTS allows researchers to evaluate thousands of molecules for their activity against specific biological targets within a short period. Once hits are identified from HTS assays, they can be further refined through structure-based drug design (SBDD) approaches, which leverage computational models to guide molecular modifications aimed at improving potency and selectivity.

Another exciting aspect of this compound is its potential application in combination therapies. The ability of 1H-1,^2,_3-Triazole^-5_{-carboxylic acid,}4-(1-ethyl-2-azetidinyl)-,ethyl ester(CAS No.2137572-68-8)to interact with multiple targets simultaneously makes it an attractive candidate for developing synergistic treatment regimens. Such combinations can enhance therapeutic efficacy while minimizing side effects, contributing to more effective patient care.

The environmental impact and sustainability considerations are also increasingly important in modern drug development processes. Researchers are exploring green chemistry principles such as solvent-free reactions, catalytic methods, and biodegradable linkers^[12],^[13],^[14], which align well with the synthesis strategies used for this compound.
By adopting sustainable practices, pharmaceutical companies can reduce their ecological footprint while maintaining high standards of product quality.These efforts contribute not only to scientific advancement but also demonstrate corporate responsibility toward environmental stewardship.